4-isopropoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide

• IUPAC Name: 4-propan-2-yloxy-N-[(1-propan-2-ylpiperidin-4-yl)methyl]benzamide
• InChI: InChI=1S/C19H30N2O2/c1-14(2)21-11-9-16(10-12-21)13-20-19(22)17-5-7-18(8-6-17)23-15(3)4/h5-8,14-16H,9-13H2,1-4H3,(H,20,22)
• InChI Key: ANUPCJQZMPWJBU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)CNC(=O)C2=CC=C(C=C2)OC(C)C
• Molecular Formula: C19H30N2O2
• Molecular Weight: 318.5 g/mol

Description

4-isopropoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide, also known as A-796260, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as opioid receptor agonists, which have been shown to have analgesic properties.

Scientific Research Applications

Novel Piperidine Derivatives and Anti-Acetylcholinesterase Activity

A series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, closely related to the core structure of 4-isopropoxy-N-((1-isopropylpiperidin-4-yl)methyl)benzamide, was synthesized and evaluated for their anti-acetylcholinesterase (anti-AChE) activity. The study found that substituting the benzamide with a bulky moiety significantly increased activity, highlighting the role of nitrogen's basic quality in enhancing anti-AChE activity. This research points towards potential applications in developing antidementia agents (Sugimoto et al., 1990).

Synthesis of Dihydrostreptobiosamine

The chemical synthesis of dihydrostreptobiosamine through an innovative route showcases the versatility of similar benzamide derivatives in synthesizing complex molecules. This work exemplifies the broader chemical applications of such compounds in creating bioactive molecules with potential therapeutic applications (Umezawa et al., 1975).

Antidopaminergic Properties for Antipsychotic Agents

The synthesis and evaluation of (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide and related compounds demonstrated their significant antidopaminergic properties. This research suggests the compound's potential as antipsychotic agents, indicating a pathway for developing medications to treat psychosis with minimal side effects (Högberg et al., 1990).

Novel Benzamide and Serum Prolactin Levels

A study on the effect of a novel benzamide, YM-09151-2, on serum prolactin levels in rats, found that it acted as a potent antagonist of D2-type dopamine receptors. This finding is crucial for understanding how modifications to the benzamide structure can impact hormonal regulation, with implications for treating disorders related to prolactin levels (Meltzer et al., 1983).

Benzamide-Based Heterocycles with Anti-Influenza Activity

The synthesis of novel benzamide-based 5-aminopyrazoles and their corresponding heterocycles demonstrated remarkable antiavian influenza virus activity. This study underscores the potential of benzamide derivatives in creating antiviral agents, opening new avenues for therapeutic interventions against influenza viruses (Hebishy et al., 2020).